Cas no 2228369-00-2 (tert-butyl N-5-(3-aminopropanoyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(3-aminopropanoyl)pyrimidin-2-ylcarbamate
• CAS No: 2228369-00-2
• MF: C₁₂H₁₈N₄O₃
• MW: 266.296322345734
• CID: 6241588
• PubChem ID: 165824565
• Update Time: 2025-10-29

tert-butyl N-5-(3-aminopropanoyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-aminopropanoyl)pyrimidin-2-ylcarbamate
• EN300-1887343
• 2228369-00-2
• tert-butyl N-[5-(3-aminopropanoyl)pyrimidin-2-yl]carbamate

• Inchi： 1S/C12H18N4O3/c1-12(2,3)19-11(18)16-10-14-6-8(7-15-10)9(17)4-5-13/h6-7H,4-5,13H2,1-3H3,(H,14,15,16,18)
• InChI Key： MGCWVONVNXKJEZ-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC(=CN=1)C(CCN)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.13789045g/mol
• Monoisotopic Mass: 266.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-5-(3-aminopropanoyl)pyrimidin-2-ylcarbamate

tert-butyl N-5-(3-aminopropanoyl)pyrimidin-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-(3-aminopropanoyl)pyrimidin-2-ylcarbamate, identified by the CAS number 2228369-00-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The molecule consists of a pyrimidine ring, which is a heterocyclic aromatic compound, substituted with a tert-butyl group and an N-substituted carbamate moiety. The presence of the pyrimidine ring imparts significant biological activity, making this compound a promising candidate for drug development.

Recent studies have highlighted the potential of tert-butyl N-5-(3-aminopropanoyl)pyrimidin-2-ylcarbamate in the field of medicinal chemistry. Researchers have explored its role as a lead compound for the development of new therapeutic agents. The pyrimidine core is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold for drug design. The substitution pattern of this compound, particularly the tert-butyl group and the carbamate moiety, plays a crucial role in modulating its pharmacokinetic properties and bioavailability.

In terms of synthesis, tert-butyl N-5-(3-aminopropanoyl)pyrimidin-2-ylcarbamate can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the pyrimidine ring followed by functionalization at specific positions. The introduction of the tert-butyl group and the carbamate moiety requires careful optimization to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the synthesis process, making it more efficient and scalable.

The application of tert-butyl N-5-(3-aminopropanoyl)pyrimidin-2-ylcarbamate extends beyond pharmaceuticals. It has shown potential in agrochemicals, where it can serve as an active ingredient in pesticides or herbicides. The molecule's ability to inhibit key enzymes involved in plant growth has been explored, offering a novel approach to crop protection. Additionally, its structural versatility makes it a candidate for materials science applications, such as in the development of advanced polymers or coatings.

From an environmental perspective, understanding the fate and behavior of tert-butyl N-5-(3-aminopropanoyl)pyrimidin-2-ylcarbamate in different ecosystems is crucial. Recent research has focused on its biodegradability and potential impact on non-target organisms. Studies indicate that under certain conditions, the compound undergoes rapid degradation, reducing its environmental footprint. However, further investigations are required to fully assess its long-term ecological effects.

In conclusion, tert-butyl N-5-(3-amino-propanoyl)pyrimidin - 2 - ylcarbamate, with its unique structure and diverse applications, represents a valuable addition to the arsenal of chemical compounds available for scientific exploration. Its role in drug discovery, agrochemicals, and materials science underscores its importance in contemporary research. As advancements in synthetic methods and biological testing continue to evolve, this compound is poised to contribute significantly to various industries while maintaining a balance with environmental sustainability.